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Abstract

Tris(trimethylsilylmethyl)phosphine, P(CH2SiMes)s, is a sterically demanding and electron-
rich organophosphorus compound. Its unique combination of bulk and electronic properties
makes it a valuable ligand in coordination chemistry and a precursor in various synthetic
applications. This guide provides a comprehensive overview of its synthesis, properties, and
reactivity, with a focus on its role in the formation of metal complexes. Detailed experimental
protocols and spectroscopic data are presented to facilitate its use in research and
development.

Introduction

Tris(trimethylsilylmethyl)phosphine is a tertiary phosphine characterized by the presence of
three bulky trimethylsilylmethyl groups attached to a central phosphorus atom. This substitution
pattern imparts significant steric hindrance around the phosphorus lone pair, influencing its
coordination behavior and the stability of its metal complexes. The electron-donating nature of
the alkyl groups also makes it a strong o-donor ligand, which is a desirable characteristic for
stabilizing metals in various oxidation states and for applications in catalysis. This document
serves as a technical resource for professionals in chemistry and drug development, offering
detailed information on the synthesis, properties, and handling of this versatile phosphine
ligand.
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Physicochemical Properties

Tris(trimethylsilylmethyl)phosphine is a white solid at room temperature. A summary of its
key physical and spectroscopic properties is provided in the tables below.

Property Value Reference
CAS Number 18077-42-4 N/A
Molecular Formula C12H33PSis N/A
Molecular Weight 292.62 g/mol N/A
Melting Point 66-70 °C N/A
Boiling Point 70 °C @ 1 mmHg N/A
Appearance White solid N/A

Table 2: Spectroscopic Data
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Technique Solvent

Chemical Shift (d) /
Wavenumber (cm~1)  Reference
and Assignment

31P{*H} NMR Not Specified

-36.3 ppm (s) [1]

1H NMR CeDs

-1.61 ppm (s, 2H,

LiCH=2Si), 0.51 ppm (s,

9H, Si(CHs)3) Note: [2]
Data for a related

lithium complex

13C{tH} NMR CeDs

-4.8 ppm (LiICH2Si),

7.1 ppm (Si(CHs)3)

Note: Data for a [2]
related lithium

complex

IR Spectroscopy Not Specified

Specific band
assignments are not

] ) ] N/A
readily available in the

searched literature.

Synthesis

The synthesis of tris(trimethylsilylmethyl)phosphine is typically achieved through the

reaction of a phosphorus trihalide with a trimethylsilylmethyl organometallic reagent. Two

primary methods have been reported, utilizing either a Grignard reagent or an organolithium

reagent.

Synthesis via Grighard Reagent

A common and effective method involves the reaction of phosphorus trichloride (PClz) with

(trimethylsilylmethyl)magnesium chloride.

Experimental Protocol:

» Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, mechanical stirrer, and a dropping funnel under an inert atmosphere (e.g.,
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argon or nitrogen), magnesium turnings are suspended in anhydrous diethyl ether. A solution
of chloromethyltrimethylsilane in diethyl ether is added dropwise to initiate the formation of
the Grignard reagent, (trimethylsilylmethyl)magnesium chloride. The reaction mixture is
typically stirred until the magnesium is consumed.

e Reaction with Phosphorus Trichloride: The freshly prepared Grignard reagent is cooled in an
ice bath. A solution of phosphorus trichloride in diethyl ether is then added dropwise with

vigorous stirring.

o Work-up and Purification: After the addition is complete, the reaction mixture is stirred at
room temperature for several hours. The reaction is then quenched by the slow addition of a
saturated aqueous solution of ammonium chloride. The organic layer is separated, and the
aqueous layer is extracted with diethyl ether. The combined organic extracts are dried over
anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.
The crude product is then purified by vacuum distillation or recrystallization to yield
tris(trimethylsilylmethyl)phosphine as a white solid.

Caption: Synthesis of tris(trimethylsilylmethyl)phosphine via the Grignard route.

Synthesis via Organolithium Reagent

An alternative synthesis involves the use of (trimethylsilylmethyl)lithium, which can be prepared
from (trimethylsilyl)methane or by halogen-lithium exchange.

Experimental Protocol:

o Preparation of the Organolithium Reagent: (Trimethylsilylmethyl)lithium is prepared in situ by
the reaction of (trimethylsilyl)methane with a strong base such as n-butyllithium in a suitable
solvent like diethyl ether or tetrahydrofuran under an inert atmosphere.

o Reaction with Phosphorus Trichloride: The solution of the organolithium reagent is cooled,
and phosphorus trichloride is added dropwise.

o Work-up and Purification: The work-up and purification procedure is similar to that described
for the Grignard method, involving quenching, extraction, drying, and purification by vacuum
distillation or recrystallization.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b096055?utm_src=pdf-body
https://www.benchchem.com/product/b096055?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Coordination Chemistry and Reactivity

Tris(trimethylsilylmethyl)phosphine is a versatile ligand that forms stable complexes with a
wide range of transition metals. Its large steric bulk can influence the coordination number and
geometry of the resulting metal complexes, often favoring lower coordination numbers which
can be beneficial in catalytic applications.

General Reactivity as a Ligand

The phosphorus atom in tris(trimethylsilylmethyl)phosphine possesses a lone pair of
electrons, making it a Lewis base that readily coordinates to metal centers. The general
reaction for the formation of a metal-phosphine complex can be represented as:

M-L + P(CHzSiMes)s —» M-P(CH2SiMes)s + L

where M is a metal center and L is a labile ligand.

Metal Complex (M-L) P(CHzSiMes)s3

Coordinated Complex
(M-P(CH2SiMes)3)

Y

Displaced Ligand (L)

Click to download full resolution via product page

Caption: General coordination of tris(trimethylsilylmethyl)phosphine to a metal center.
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Applications in Catalysis

The combination of strong electron donation and significant steric bulk makes
tris(trimethylsilylmethyl)phosphine and its derivatives attractive ligands for various catalytic
processes. These properties can enhance the activity and selectivity of metal catalysts in
cross-coupling reactions and other transformations. While specific catalytic cycles involving this
particular phosphine are not extensively detailed in the readily available literature, its properties
are analogous to other bulky phosphine ligands known to be effective in catalysis.

For instance, in a generic palladium-catalyzed cross-coupling reaction, a bulky phosphine
ligand can facilitate the key steps of oxidative addition and reductive elimination.

PA(O)L
(L = P(CH:SiMes)3) \

Oxidative Addition
(R-X)
R-Pd(11)-X(L)

Transmetalation
(R-M)
R-Pd(Il)-R'(L)

Catalyst Regeneration

Reductive Elimination

Click to download full resolution via product page
Caption: A generic catalytic cycle where a bulky phosphine ligand plays a crucial role.

Safety and Handling

Tris(trimethylsilylmethyl)phosphine is an air- and moisture-sensitive compound. It should be
handled under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) to prevent
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oxidation and hydrolysis. Appropriate personal protective equipment, including safety glasses,
gloves, and a lab coat, should be worn at all times.

Conclusion

Tris(trimethylsilylmethyl)phosphine is a valuable phosphine ligand with distinct steric and
electronic properties. Its synthesis is achievable through standard organometallic routes, and
its ability to form stable complexes with a variety of metals makes it a promising candidate for
applications in coordination chemistry and catalysis. This guide provides foundational
knowledge for researchers and professionals to effectively utilize this compound in their work.
Further research into its catalytic applications is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b096055?utm_src=pdf-body
https://www.benchchem.com/product/b096055?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11588020/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11588020/
https://pure-oai.bham.ac.uk/ws/files/239377423/d1dt03532k.pdf
https://www.benchchem.com/product/b096055#what-is-tris-trimethylsilylmethyl-phosphine
https://www.benchchem.com/product/b096055#what-is-tris-trimethylsilylmethyl-phosphine
https://www.benchchem.com/product/b096055#what-is-tris-trimethylsilylmethyl-phosphine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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